Cas no 97136-91-9 (3-(sulfanylmethyl)benzonitrile)

• Product Name: 3-(sulfanylmethyl)benzonitrile
• CAS No: 97136-91-9
• MF: C₈H₇NS
• MW: 149.212880373001
• CID: 5939406
• PubChem ID: 57202287
• Update Time: 2023-11-22

3-(sulfanylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(sulfanylmethyl)benzonitrile
• Benzonitrile, 3-(mercaptomethyl)-
• 3-(Mercaptomethyl)benzonitrile
• AKOS016352927
• MFCD19257990
• 97136-91-9
• SCHEMBL8348137
• EN300-1085540

• Inchi： 1S/C8H7NS/c9-5-7-2-1-3-8(4-7)6-10/h1-4,10H,6H2
• InChI Key： JLVKKIGPBPSOPN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CS)=C1

Computed Properties

• Exact Mass: 149.02992040g/mol
• Monoisotopic Mass: 149.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 278.5±15.0 °C(Predicted)
• pka: 9.10±0.10(Predicted)